Cas no 2172128-10-6 (3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4,4-dimethylpentanoic acid)

• Product Name: 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4,4-dimethylpentanoic acid
• CAS No: 2172128-10-6
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6004644
• PubChem ID: 165808862
• Update Time: 2025-09-28

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4,4-dimethylpentanoic acid
• 2172128-10-6
• 3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}-4,4-dimethylpentanoic acid
• EN300-1495584

• Inchi： 1S/C26H32N2O6/c1-26(2,3)22(14-24(30)31)28-23(29)16-33-13-12-27-25(32)34-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21-22H,12-16H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： JQECGLVGGSYLOH-UHFFFAOYSA-N
• SMILES： O(C(NCCOCC(NC(CC(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4,4-dimethylpentanoic acid

Introduction to 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4,4-dimethylpentanoic Acid (CAS No. 2172128-10-6)

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4,4-dimethylpentanoic acid is a sophisticated compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 2172128-10-6, represents a novel class of molecules with potential applications in drug development and therapeutic interventions. The intricate structure of this molecule, characterized by its multi-functional groups and complex stereochemistry, makes it a subject of intense study for researchers aiming to harness its pharmacological properties.

The molecular backbone of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4,4-dimethylpentanoic acid consists of a pentanoic acid moiety with two distinct functional groups attached to it. The presence of an amino group and an ethoxyacetamido group introduces a high degree of reactivity, making this compound a versatile intermediate in organic synthesis. Furthermore, the incorporation of a 9H-fluoren-9-ylmethoxycarbonyl moiety adds another layer of complexity, which is often exploited in the design of bioactive molecules.

In recent years, there has been a surge in research focused on developing new therapeutic agents that can modulate biological pathways with high specificity. The unique structural features of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4,4-dimethylpentanoic acid make it an attractive candidate for such applications. Specifically, the fluorene-based moiety has been shown to enhance the binding affinity and selectivity of molecules towards their target receptors, which is crucial for developing drugs with minimal side effects.

One of the most promising areas of research involving this compound is its potential use as a precursor in the synthesis of protease inhibitors. Proteases are enzymes that play a critical role in various physiological processes, including inflammation and cancer progression. By designing molecules that can inhibit specific proteases, researchers aim to develop novel therapeutic strategies that can effectively target these diseases. The structure of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4,4-dimethylpentanoic acid provides an ideal framework for such modifications, allowing for the introduction of specific amino acid residues that can interact with the active site of proteases.

Recent studies have also explored the use of this compound in the development of targeted drug delivery systems. The fluorene group, in particular, has been utilized as a fluorescent label for tracking drug delivery and uptake in biological systems. This capability is invaluable for understanding how drugs are distributed within the body and for optimizing their therapeutic efficacy. Additionally, the ethoxyacetamido group can be modified to enhance the solubility and bioavailability of drug candidates, further improving their clinical potential.

The synthesis of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4,4-dimethylpentanoic acid involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and selective functional group transformations, are often employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative methodologies in drug discovery.

In conclusion, 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4,4-dimethylpentanoic acid (CAS No. 2172128-10-6) represents a significant advancement in the field of chemical and biomedical research. Its unique structural features and potential applications in drug development make it a valuable asset for researchers working on next-generation therapeutics. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicine.